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Compound of Interest

Compound Name: Irganox 1330

Cat. No.: B1672081 Get Quote

An In-depth Technical Guide to Irganox 1330
This guide provides a comprehensive overview of the chemical and physical properties of

Irganox 1330, a widely used phenolic antioxidant. The information is intended for researchers,

scientists, and professionals in polymer science and material development.

Chemical Identity and Structure
Irganox 1330 is a high molecular weight, sterically hindered phenolic antioxidant. Its chemical

structure is characterized by a central mesitylene (1,3,5-trimethylbenzene) ring linked to three

2,6-di-tert-butylphenol groups via methylene bridges. This substitution pattern results in a

highly symmetric and sterically hindered molecule, which is key to its efficacy as a stabilizer.

IUPAC Name: 1,3,5-Trimethyl-2,4,6-tris(3,5-di-tert-butyl-4-hydroxybenzyl)benzene[1][2][3]

CAS Number: 1709-70-2[2][4][5]

Chemical Formula: C₅₄H₇₈O₃[1][2][4]

The chemical structure of Irganox 1330 is visualized in the diagram below.

Caption: Chemical Structure of Irganox 1330.

Physicochemical Properties
A summary of the key physical and chemical properties of Irganox 1330 is presented below.

These properties are crucial for determining its suitability for various polymer processing
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applications.

Property Value Reference(s)

Molecular Weight 775.20 g/mol [1][4][6]

Appearance
White, free-flowing crystalline

powder/granules
[2][5][7]

Melting Range 240 - 250 °C [2][5][7][8]

Flashpoint 321 °C [2][5][7]

Density (20 °C) 1.04 g/mL [7][9]

Bulk Density 480 - 630 g/L [7][9]

Water Solubility (20 °C)
≤ 0.01 g/100g (practically

insoluble)
[2][7]

Solubility Profile (at 20 °C, g/100g solution):

Solvent Solubility Reference(s)

Acetone 18 [7]

Chloroform 28 [4][7]

Methylene Chloride 34 [7]

Ethyl Acetate 27 [7]

n-Hexane 1 [7]

Methanol 3 [7]

Mechanism of Action as an Antioxidant
Irganox 1330 functions as a primary antioxidant by interrupting the radical chain mechanism of

thermo-oxidative degradation in polymers. The sterically hindered phenolic groups are the

active sites. The mechanism involves the donation of a hydrogen atom from a hydroxyl group

to a free radical (R• or ROO•) in the polymer, thereby neutralizing the radical and preventing
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further degradation. The resulting phenoxy radical is stabilized by resonance and steric

hindrance from the bulky tert-butyl groups, preventing it from initiating new degradation chains.
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Caption: Antioxidant mechanism of Irganox 1330.

Applications
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Due to its high efficacy, low volatility, and excellent compatibility with a wide range of organic

substrates, Irganox 1330 is utilized in various applications:

Polyolefins: It is extensively used in polyethylene (PE), polypropylene (PP), and polybutene

for the stabilization of pipes, molded articles, wires, and cables.[2][10] It is particularly

effective in applications requiring resistance to water extraction.[7][10]

Engineering Plastics: It is employed in linear polyesters, polyamides, and styrene homo- and

copolymers.[2][10]

Other Polymers and Materials: Its use extends to PVC, polyurethanes, elastomers, and

adhesives.[2][7][10]

The recommended dosage levels typically range from 0.05% to 0.3% in polyolefins, depending

on the specific substrate, processing conditions, and long-term stability requirements.[2][10]

Experimental Protocols
While specific experimental protocols for the synthesis or application of Irganox 1330 are

proprietary to manufacturers, a general methodology for evaluating the performance of

antioxidants in polymers can be outlined.

Methodology for Evaluating Antioxidant Efficacy (e.g., in Polypropylene)

Compounding:

Dry blend polypropylene powder with a specified concentration of Irganox 1330 (e.g.,

0.1% by weight).

Melt-extrude the blend using a twin-screw extruder at a defined temperature profile (e.g.,

180-220 °C) to ensure homogeneous dispersion.

Pelletize the extruded strands.

Sample Preparation:

Injection mold the pellets into standardized test specimens (e.g., tensile bars, plaques)

under controlled conditions.
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Accelerated Aging:

Expose the specimens to elevated temperatures in a circulating air oven (e.g., 150 °C).

Remove samples at regular time intervals.

Performance Evaluation:

Mechanical Testing: Conduct tensile tests on aged specimens to measure properties like

tensile strength and elongation at break. The time to failure (e.g., 50% loss of initial

elongation) is a key performance indicator.

Spectroscopic Analysis: Use Fourier Transform Infrared (FTIR) spectroscopy to monitor

the formation of carbonyl groups (around 1715 cm⁻¹), which is an indicator of oxidative

degradation.

Melt Flow Index (MFI): Measure the MFI to assess changes in polymer molecular weight

due to chain scission or crosslinking.

Colorimetry: Quantify any color change (e.g., yellowing) using a spectrophotometer.

This structured approach allows for the quantitative comparison of the long-term thermal

stability of polymers with and without the antioxidant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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